Cas no 71172-77-5 (2-(piperidin-1-ylmethyl)pyridine)

• Product Name: 2-(piperidin-1-ylmethyl)pyridine
• CAS No: 71172-77-5
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 1748084
• PubChem ID: 254289
• Update Time: 2025-10-31

2-(piperidin-1-ylmethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-1-ylmethyl)pyridine
• CTK5D3634
• 2-(piperidin-1-yl-methyl)pyridine
• 2-Piperidinomethyl-pyridin
• 2-piperidin-1-ylmethyl-pyridine
• N-&lt
• Pyridyl-(2)-methyl&gt
• -piperidinoxid
• AC1L5PXC
• SureCN3161186
• 2-(1-piperidinylmethyl)pyridine
• 2-piperidinomethyl-pyridine
• 2-Piperidinomethylpyridin
• AC1Q28XK
• NSC78460
• AR-1C9756
• AC1Q4VNW
• CTK5D3634; 2-(piperidin-1-yl-methyl)pyridine; 2-Piperidinomethyl-pyridin; 2-piperidin-1-ylmethyl-pyridine; N-< Pyridyl-(2)-methyl> -piperidinoxid; AC1L5PXC; SureCN3161186; 2-(1-piperidinylmethyl)pyridine; 2-piperidinomethyl-pyridine; 2-Piperidinomethylpyridin; AC1Q28XK; NSC78460; AR-1C9756; AC1Q4VNW;
• 1-(2-pyridinylmethyl)piperidine
• NSC-78460
• AKOS024323059
• 2-[(piperidin-1-yl)methyl]pyridine
• pyridine, 2-(piperidinomethyl)-
• SCHEMBL3161186
• DTXSID50291820
• 71172-77-5

• Inchi： 1S/C11H16N2/c1-4-8-13(9-5-1)10-11-6-2-3-7-12-11/h2-3,6-7H,1,4-5,8-10H2
• InChI Key： KTXLDFXGPHVDFV-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CN=2)CCCCC1

Computed Properties

• Exact Mass: 176.13148
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• PSA: 16.13
• LogP: 2.00540

Additional information on 2-(piperidin-1-ylmethyl)pyridine

Introduction to 2-(Piperidin-1-ylmethyl)pyridine (CAS No. 71172-77-5)

2-(Piperidin-1-ylmethyl)pyridine, also known by its CAS number 71172-77-5, is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring with a piperidine moiety, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical structure of 2-(Piperidin-1-ylmethyl)pyridine is defined by its molecular formula C₁₀H₁₅N₂. The presence of the nitrogen atoms in both the pyridine and piperidine rings imparts significant basicity and reactivity to the molecule, which are crucial for its applications in organic synthesis and drug discovery. The compound is typically synthesized through the reaction of 2-chloromethylpyridine with piperidine, a process that has been well-documented in the literature.

In recent years, 2-(Piperidin-1-ylmethyl)pyridine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a ligand for various receptors, particularly those involved in the central nervous system (CNS). For instance, studies have shown that derivatives of this compound can act as potent and selective agonists or antagonists for serotonin receptors, making them promising candidates for the treatment of neuropsychiatric disorders such as depression and anxiety.

Beyond its applications in CNS disorders, 2-(Piperidin-1-ylmethyl)pyridine has also been explored for its anti-inflammatory properties. Research has demonstrated that certain derivatives of this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a potential candidate for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its biological activities, 2-(Piperidin-1-ylmethyl)pyridine is also used as a synthetic intermediate in the preparation of more complex molecules. Its reactivity and functional group compatibility make it an ideal starting material for multi-step syntheses. For example, it can be readily functionalized through reactions such as alkylation, acylation, and halogenation, allowing chemists to introduce a wide range of substituents to tailor the properties of the final product.

The physical properties of 2-(Piperidin-1-ylmethyl)pyridine, including its solubility in common organic solvents and its stability under various reaction conditions, further enhance its utility in laboratory settings. It is typically supplied as a colorless liquid or solid, depending on the specific form and purity grade. The compound's low toxicity and environmental impact make it a preferred choice for many research applications.

In conclusion, 2-(Piperidin-1-ylmethyl)pyridine (CAS No. 71172-77-5) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for scientists working on drug discovery and development. As ongoing research continues to uncover new potential uses for this compound, it is likely to remain a focal point in the field for years to come.